1-(3-chlorobenzoyl)-4-(2,3-dimethoxybenzoyl)piperazine

• IUPAC Name: (3-chlorophenyl)-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H21ClN2O4/c1-26-17-8-4-7-16(18(17)27-2)20(25)23-11-9-22(10-12-23)19(24)14-5-3-6-15(21)13-14/h3-8,13H,9-12H2,1-2H3
• InChI Key: TZQJHWGBHZSMTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol

Description

1-(3-chlorobenzoyl)-4-(2,3-dimethoxybenzoyl)piperazine, also known as CDP, is a chemical compound that belongs to the family of piperazine derivatives. It has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of 1-(3-chlorobenzoyl)-4-(2,3-dimethoxybenzoyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. It has also been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been shown to reduce the growth of tumors in animal models of cancer. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(3-chlorobenzoyl)-4-(2,3-dimethoxybenzoyl)piperazine in lab experiments is its low toxicity. It has been shown to have a low toxicity profile in animal studies. In addition, it is relatively easy to synthesize and purify. However, one of the limitations of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-(3-chlorobenzoyl)-4-(2,3-dimethoxybenzoyl)piperazine. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of the potential use of this compound in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to understand the exact mechanism of action of this compound and its potential side effects.

Scientific Research Applications

1-(3-chlorobenzoyl)-4-(2,3-dimethoxybenzoyl)piperazine has been extensively studied for its potential use in scientific research applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.